N-Nitroso-di-n-butylamine-d18

• CAS RN: 1219798-82-9
• Molecular Formula: C8H18N2O
• Molecular Weight: 176.355
• IUPAC Name: N,N-bis(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl)nitrous amide
• InChI: InChI=1S/C8H18N2O/c1-3-5-7-10(9-11)8-6-4-2/h3-8H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2
• InChI Key: YGJHZCLPZAZIHH-VAZJTQEUSA-N
• SMILES: CCCCN(CCCC)N=O
• synonyms: Dibutylnitrosamine-d18; NDBA-d18; NSC 6830-d18; Nitrosodibutylamine-d18; N-Butyl-N-nitroso-1-butanamine-d18

Description

N-Nitroso-di-n-butylamine-d18 is the labelled form of N-Nitroso-di-n-butylamine. It is a pollutant that can be found in water network systems. Stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process.

Molecular Structure Analysis

The molecular formula of N-Nitroso-di-n-butylamine-d18 is C8 2H18 N2 O. Its molecular weight is 176.35.

Scientific Research Applications

1. Research on Carcinogenic Properties

N-Nitroso-di-n-butylamine is primarily utilized in laboratory research for inducing tumors in experimental animals. It is employed as a substance to study carcinogenicity and understand the mechanisms of cancer formation. This nitrosamine is detected in various food products and as a contaminant in rubber products. Its exposure is known to irritate the skin and eyes and may damage the liver and kidneys. Additionally, it is identified as mutagenic in animals and is reasonably anticipated to be a human carcinogen (Report on carcinogens: carcinogen profiles, 2020).

2. Environmental Monitoring

N-Nitroso-di-n-butylamine, along with other N-nitrosamines, is monitored in environmental samples, particularly water. Advanced techniques like automated dispersive liquid-liquid microextraction integrated with gas chromatography and mass spectrometry are employed for the precise determination of N-nitrosamines in water samples. These methodologies are crucial for assessing water safety and understanding the environmental presence of nitrosamines (Amayreh et al., 2015).

3. Understanding Disinfection By-Products

N-Nitroso-di-n-butylamine is also a subject of study in the context of disinfection by-products. Research investigating the formation of N-nitrosamines from reactions involving disinfectants like monochloramine is significant for improving water treatment processes and ensuring the safety of drinking water. These studies help in understanding the chemical pathways and environmental relevance of N-nitrosamine formation in treated waters (Choi & Valentine, 2002).

Safety and Hazards

N-Nitroso-di-n-butylamine-d18 is harmful if swallowed or in contact with skin. It causes skin irritation, serious eye irritation, may cause respiratory irritation, and may cause drowsiness or dizziness. It is suspected of causing cancer and may cause damage to organs through prolonged or repeated exposure.

Mechanism of Action

Target of Action

N-Nitroso-di-n-butylamine-d18 is a deuterium-labeled form of N-Nitroso-di-n-butylamine It is known that nitrosamines, the family of compounds to which n-nitroso-di-n-butylamine belongs, are often associated with carcinogenic activity .

Mode of Action

It is known that nitrosamines generally exert their effects through the formation of dna adducts, leading to mutations and potentially carcinogenesis .

Biochemical Pathways

Nitrosamines are generally known to interfere with dna replication and repair processes, leading to mutations .

Pharmacokinetics

It is known that the incorporation of deuterium into drug molecules can potentially affect their pharmacokinetic and metabolic profiles . This could influence the absorption, distribution, metabolism, and excretion (ADME) properties of the compound, potentially affecting its bioavailability .

Result of Action

Nitrosamines are generally associated with dna damage and mutations, which can lead to carcinogenesis .

Action Environment

The action of N-Nitroso-di-n-butylamine-d18 can be influenced by various environmental factors. For instance, it is known that nitrosamines, including N-Nitroso-di-n-butylamine, can be found in drinking water . Therefore, the presence and concentration of such compounds in the environment could potentially influence their action, efficacy, and stability.